![molecular formula C7H4BrN3O B152717 7-bromopyrido[3,2-d]pyrimidin-4(3H)-one CAS No. 573675-29-3](/img/structure/B152717.png)
7-bromopyrido[3,2-d]pyrimidin-4(3H)-one
Overview
Description
“7-bromopyrido[3,2-d]pyrimidin-4(3H)-one” is a chemical compound that belongs to the class of halogenated heterocycles . It is used in early discovery research .
Molecular Structure Analysis
The molecular structure of “7-bromopyrido[3,2-d]pyrimidin-4(3H)-one” consists of a pyrido[3,2-d]pyrimidin-4-one core with a bromine atom at the 7th position . The empirical formula is C7H4BrN3O .Physical And Chemical Properties Analysis
“7-bromopyrido[3,2-d]pyrimidin-4(3H)-one” is a solid compound . Its molecular weight is 226.03 .Scientific Research Applications
Synthesis of Derivatives
The compound is used as a key intermediate in the synthesis of a series of 21 new pyrido[2,3-d]pyrimidine derivatives . The process involves starting from 2-aminonicotinonitrile, followed by bromination of the aromatic ring, condensation, cyclization, and Dimroth rearrangement . This method is reported to be efficient and library-friendly, producing high yields (up to 98%) under microwave irradiation .
Fungicide Applications
Pyrido[2,3-d]pyrimidine and its derivatives, including “7-bromopyrido[3,2-d]pyrimidin-4(3H)-one”, have been found useful as fungicides . They can be used to control fungal diseases in crops, contributing to increased agricultural productivity .
Antiviral Applications
These compounds have shown potential as antiviral agents . They could be used in the development of new drugs to treat viral infections .
Antimicrobial Applications
The compound and its derivatives have demonstrated antimicrobial properties . This makes them potential candidates for the development of new antimicrobial drugs .
Anticancer Applications
“7-bromopyrido[3,2-d]pyrimidin-4(3H)-one” and its derivatives have shown potential as anticancer agents . They could be used in the development of new treatments for various types of cancer .
Inhibition of Tyrosine Kinase
These compounds are potent and highly selective inhibitors of tyrosine kinase . Tyrosine kinases play a key role in the signaling pathways of cells, and their inhibition can be used in the treatment of various diseases, including cancer .
Inhibition of Adenylate Kinase (AK)
The compound and its derivatives have shown potential as inhibitors of adenylate kinase (AK) . AK is an enzyme involved in cellular energy homeostasis and its inhibition can be used in the treatment of various diseases .
Inhibition of Cyclin-Dependent Kinase 4 (Cdk4)
“7-bromopyrido[3,2-d]pyrimidin-4(3H)-one” and its derivatives are potential inhibitors of cyclin-dependent kinase 4 (Cdk4) . Cdk4 is a key regulator of cell cycle progression, and its inhibition can be used in the treatment of cancer .
properties
IUPAC Name |
7-bromo-3H-pyrido[3,2-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrN3O/c8-4-1-5-6(9-2-4)7(12)11-3-10-5/h1-3H,(H,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGLZIMDUQCALAS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1N=CNC2=O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201280623 |
Source
|
| Record name | 7-Bromopyrido[3,2-d]pyrimidin-4(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201280623 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-bromopyrido[3,2-d]pyrimidin-4(3H)-one | |
CAS RN |
573675-29-3 |
Source
|
| Record name | 7-Bromopyrido[3,2-d]pyrimidin-4(3H)-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=573675-29-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-Bromopyrido[3,2-d]pyrimidin-4(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201280623 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-bromo-3H,4H-pyrido[3,2-d]pyrimidin-4-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(1,1-Dimethylethyl)dimethylsilyl]-N,N,5-trimethyl-1H-imidazole-1-sulfonamide-d3](/img/structure/B152660.png)
![(2R,4S,5R,6R)-5-acetamido-4-deuteriooxy-2-methoxy-6-[(1R,2R)-1,2,3-trideuteriooxypropyl]oxane-2-carboxylic acid](/img/structure/B152671.png)
